1-{4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-3-phenylpropan-1-one

• IUPAC Name: 1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C24H25N7O2/c1-33-20-9-5-8-19(16-20)31-24-22(27-28-31)23(25-17-26-24)30-14-12-29(13-15-30)21(32)11-10-18-6-3-2-4-7-18/h2-9,16-17H,10-15H2,1H3
• InChI Key: HWBAVJLGWGZMPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CCC5=CC=CC=C5)N=N2
• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol

Description

The compound “1-{4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-3-phenylpropan-1-one” is a complex organic molecule. It contains a triazolo[4,5-d]pyrimidine core, which is a fused ring system incorporating a triazole and a pyrimidine. This core is attached to a piperazine ring and a phenylpropanone group.

Synthesis Analysis

The synthesis of similar triazole compounds has been reported in the literature. A robust and versatile protocol for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. This methodology allowed for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields.

Future Directions

The development of new compounds based on the triazole core is an active area of research due to their wide range of biological activities. Future work could involve the synthesis and testing of new derivatives of this compound to explore their potential therapeutic applications.

Mechanism of Action

Target of Action

It is known that similar triazole and pyrimidine derivatives have been found to bind with high affinity to multiple receptors . These compounds are capable of interacting with a variety of enzymes and receptors, showing versatile biological activities .

Mode of Action

Docking studies of similar compounds have indicated that the hydrogen interaction between the nitrogen atom in the pyridine ring and a specific amino acid residue could be responsible for their activity . This suggests that the compound might interact with its targets through similar mechanisms.

Biochemical Pathways

It is known that similar compounds have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound might affect multiple biochemical pathways.

Pharmacokinetics

The compound’s molecular formula is c24h25n7o2s , which suggests that it is a relatively large molecule. This could potentially impact its bioavailability and pharmacokinetic properties.

Result of Action

Similar compounds have shown potent antiviral activities with ic50 values ranging from 04 to 21 μg/mL against Coxsackie B4 virus . This suggests that the compound might have similar effects.

Action Environment

It is known that the stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .